4-(Naphthylamino)-4,5-dihydrothiophene-1,1-dione

• IUPAC Name: N-naphthalen-1-yl-1,1-dioxo-2,3-dihydrothiophen-3-amine
• InChI: InChI=1S/C14H13NO2S/c16-18(17)9-8-12(10-18)15-14-7-3-5-11-4-1-2-6-13(11)14/h1-9,12,15H,10H2
• InChI Key: QGIQHVNCDQKPHU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It may include its reactivity, the products it forms, the conditions needed for the reactions, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties might include acidity or basicity, electrophilicity or nucleophilicity, and redox potential.

Scientific Research Applications

Organic Electronics and Optoelectronics

• Naphthylamino-thiophenes exhibit excellent charge transport properties, making them suitable for organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). .

Photovoltaic Devices

• The electron-donating nature of 4-(Naphthylamino)-4,5-dihydrothiophene-1,1-dione makes it a promising candidate for bulk heterojunction solar cells. .

Surface-Enhanced Raman Spectroscopy (SERS)

• Surface plasmons play a crucial role in SERS, and naphthylamine-based thiophenes have been investigated for enhancing Raman signals. .

Advanced Catalysis

• Researchers have explored the catalytic properties of 4-(Naphthylamino)-4,5-dihydrothiophene-1,1-dione in various reactions. .

Drug Delivery Systems

• The π-conjugated system of naphthylamine-thiophenes allows for efficient drug loading and controlled release. .

Biomedical Applications

• Due to their biocompatibility and fluorescence properties, naphthylamino-thiophenes find applications in bioimaging, biosensing, and cellular labeling. .

Mechanism of Action

This is typically used in the context of bioactive compounds and drugs. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves speculating on potential future research directions based on the current understanding of the compound. It could include potential applications, modifications to improve its properties, or further studies to understand its behavior.